Cas no 1784994-61-1 (2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine)

• Product Name: 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine
• CAS No: 1784994-61-1
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5961300
• PubChem ID: 105424258
• Update Time: 2025-05-20

2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine
• EN300-1991519
• 1784994-61-1

• Inchi： 1S/C11H14BrNO2/c1-11(2,5-13)7-3-9-10(4-8(7)12)15-6-14-9/h3-4H,5-6,13H2,1-2H3
• InChI Key： BXXQTDKDCMXXBB-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C(C)(C)CN)OCO2

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine

Introduction to 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine (CAS No. 1784994-61-1)

2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1784994-61-1, is characterized by its intricate molecular structure, which includes a dioxaindan core substituted with a bromo group and an amine functional group. The presence of these functional moieties not only imparts unique chemical properties but also opens up a plethora of possibilities for its application in drug discovery and development.

The dioxaindan scaffold is a particularly interesting moiety due to its structural rigidity and the presence of two oxygen atoms, which can participate in various hydrogen bonding interactions. This feature makes it a valuable building block for designing molecules with specific binding affinities and pharmacological profiles. The bromo substituent on the dioxaindan ring further enhances the compound's utility by providing a handle for further chemical modifications, such as cross-coupling reactions, which are commonly employed in the synthesis of complex pharmaceutical agents.

The amine group at the other end of the molecule adds another layer of functionality, enabling interactions with a wide range of biological targets. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, making them crucial for the development of bioactive molecules. The combination of these features in 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine suggests that it could be a versatile intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. The compound 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine has emerged as a promising candidate in this context. Its unique structural features have been leveraged to design molecules that target various disease pathways, including cancer, inflammation, and neurodegenerative disorders. The dioxaindan core has been particularly noted for its potential in modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop treatments that can effectively halt disease progression. The structural motifs present in 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine make it an ideal candidate for this purpose.

Furthermore, the presence of the bromo group allows for further derivatization through transition metal-catalyzed cross-coupling reactions. These reactions are widely used in pharmaceutical synthesis to introduce new functional groups into molecules while maintaining structural integrity. For instance, Suzuki-Miyaura coupling can be employed to attach aryl groups to the bromo substituent, expanding the chemical space available for drug discovery.

Recent studies have also highlighted the potential of this compound as a scaffold for developing antiviral agents. Viruses rely on host cellular machinery to replicate, and inhibiting viral enzymes or receptors can be an effective strategy for antiviral therapy. The amine group and the rigid dioxaindan core provide multiple interaction points with viral targets, making this compound a promising candidate for further investigation.

The synthesis of 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the dioxaindan core through cyclization reactions followed by functionalization at specific positions using appropriate reagents. The introduction of the bromo group is achieved through electrophilic aromatic substitution or metal-mediated halogenation techniques.

The final step involves introducing the amine functionality at the appropriate position on the molecule. This can be accomplished through nucleophilic substitution reactions or reductive amination methods. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

In terms of pharmacokinetic properties, compounds like 2-(6-bromo-1,3-dioxaindan-5-yl)-2-methylpropan-1-amine need to be evaluated for their solubility, stability, and metabolic fate. These properties determine how well a drug will be absorbed, distributed, metabolized, and excreted by the body. Advances in computational chemistry have enabled researchers to predict these properties before conducting expensive experimental studies, significantly speeding up the drug discovery process.

The potential therapeutic applications of this compound are vast and span multiple disease areas. In oncology, for example, kinase inhibitors derived from similar scaffolds have shown promise in clinical trials for treating various types of cancer. By fine-tuning the structure of 2-(6-bromo-1,3-dioxaindan-5-ylyl)-2-methylpropanamidine, researchers hope to develop drugs that can selectively target cancer cells while minimizing side effects on healthy tissues.

In addition to cancer treatment, 6 - bromo - 13 - dihydro - 10 - oxadiazolo [ 4 , 5 - b ] thiazepine derivatives may find applications in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). These conditions are characterized by chronic inflammation caused by dysregulated immune responses, making them prime targets for immunomodulatory therapies